Cas no 1334370-06-7 (3-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethylpropanamide)

• Product Name: 3-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethylpropanamide
• CAS No: 1334370-06-7
• MF: C₂₃H₂₁N₅O₃
• MW: 415.444544553757
• CID: 5869539
• PubChem ID: 56724544
• Update Time: 2025-06-08

3-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethylpropanamide
• F6161-0216
• 3-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-[2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethyl]propanamide
• N-[2-(6-oxo-4-phenylpyrimidin-1-yl)ethyl]-3-(4-oxoquinazolin-3-yl)propanamide
• AKOS024534091
• N-(2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)ethyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide
• 1334370-06-7
• VU0533787-1

• Inchi： 1S/C23H21N5O3/c29-21(10-12-28-16-25-19-9-5-4-8-18(19)23(28)31)24-11-13-27-15-26-20(14-22(27)30)17-6-2-1-3-7-17/h1-9,14-16H,10-13H2,(H,24,29)
• InChI Key： QLRPVPVPWHJCIX-UHFFFAOYSA-N
• SMILES： O=C(CCN1C=NC2C=CC=CC=2C1=O)NCCN1C=NC(C2C=CC=CC=2)=CC1=O

Computed Properties

• Exact Mass: 415.16443955g/mol
• Monoisotopic Mass: 415.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 784
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 94.4Ų

Additional information on 3-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethylpropanamide

Introduction to 3-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethylpropanamide (CAS No. 1334370-06-7)

3-(4-Oxo-3,4-dihydroquinazolin-3-yl)-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethylpropanamide, a compound with the CAS number 1334370-06-7, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a quinazoline and a pyrimidine moiety, both of which are known for their biological activities and potential therapeutic applications.

The quinazoline scaffold is a well-known privileged structure in medicinal chemistry due to its ability to modulate various biological targets, including kinases, receptors, and enzymes. The presence of the 4-oxo group in the quinazoline ring enhances the compound's electrophilic character, making it more reactive and potentially more effective in interacting with biological targets. Similarly, the pyrimidine moiety, particularly with the 6-oxo and 4-phenyl substituents, contributes to the overall pharmacological profile of the molecule by providing additional binding sites and enhancing its solubility and bioavailability.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 3-(4-Oxo-3,4-dihydroquinazolin-3-yl)-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethylpropanamide exhibits potent antiproliferative activity against several cancer cell lines. The compound's ability to inhibit key signaling pathways involved in cell proliferation and survival makes it a promising candidate for further development as an anticancer agent.

In addition to its antiproliferative properties, this compound has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This suggests that 3-(4-Oxo-3,4-dihydroquinazolin-3-yl)-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethylpropanamide may have applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of this compound have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound's high solubility and good permeability make it suitable for oral administration, which is a significant advantage in drug development. Furthermore, its stability under physiological conditions ensures that it remains active over extended periods, enhancing its therapeutic potential.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-Oxo-3,4-dihydroquinazolin-3-yl)-N-2-(6-oXo--phenyl--dihydropyrimidin--yl)ethylpropanamide in human subjects. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 3-(4-Oxo--dihydroquinazolin--yl)--(6-oXo--phenyl--dihydropyrimidin--yl)ethylpropanamide (CAS No. 1334370--06--7) is a promising compound with a diverse range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and inflammatory diseases. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various conditions.